Cas no 618382-83-5 (1-(3-Chlorophenyl)-3-(thiophen-2-yl)-1H-pyrazole-5-carboxylic acid)
618382-83-5 structure
Product Name:1-(3-Chlorophenyl)-3-(thiophen-2-yl)-1H-pyrazole-5-carboxylic acid
CAS No:618382-83-5
MF:C14H9ClN2O2S
MW:304.751460790634
CID:955529
PubChem ID:2060456
Update Time:2025-04-19
1-(3-Chlorophenyl)-3-(thiophen-2-yl)-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(3-chloro-phenyl)-5-thiophen-2-yl-2h-pyrazole-3-carboxylic acid
- 2-(3-chlorophenyl)-5-thiophen-2-ylpyrazole-3-carboxylic acid
- 1-(3-Chlorophenyl)-3-(2-thienyl)-1H-pyrazole-5-carboxylic acid
- 1H-Pyrazole-5-carboxylic acid, 1-(3-chlorophenyl)-3-(2-thienyl)-
- MFCD03976121
- 618382-83-5
- AKOS001047446
- Z56904564
- 1-(3-chlorophenyl)-3-(thiophen-2-yl)-1H-pyrazole-5-carboxylic acid
- CHEMBL1497985
- REGID_for_CID_2060456
- HMS1757F07
- SMR000372075
- MLS000774541
- 1-(3-chlorophenyl)-3-(thiophen-2-yl)-1H-pyrazole-5-carboxylicacid
- HMS2740A20
- DTXSID90366167
- 1-(3-Chlorophenyl)-3-(thiophen-2-yl)-1H-pyrazole-5-carboxylic acid
-
- MDL: MFCD03976121
- Inchi: 1S/C14H9ClN2O2S/c15-9-3-1-4-10(7-9)17-12(14(18)19)8-11(16-17)13-5-2-6-20-13/h1-8H,(H,18,19)
- InChI Key: SZZHAVDDSRRPIB-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(=C1)N1C(C(=O)O)=CC(C2=CC=CS2)=N1
Computed Properties
- Exact Mass: 304.00747
- Monoisotopic Mass: 304.0073264g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 371
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 83.4Ų
Experimental Properties
- PSA: 55.12
1-(3-Chlorophenyl)-3-(thiophen-2-yl)-1H-pyrazole-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 023832-250mg |
1-(3-Chlorophenyl)-3-thiophen-2-yl-1H-pyrazole-5-carboxylic acid |
618382-83-5 | = 98% (HPLC) | 250mg |
£175.00 | 2022-03-01 | |
| Fluorochem | 023832-1g |
1-(3-Chlorophenyl)-3-thiophen-2-yl-1H-pyrazole-5-carboxylic acid |
618382-83-5 | = 98% (HPLC) | 1g |
£334.00 | 2022-03-01 | |
| Fluorochem | 023832-5g |
1-(3-Chlorophenyl)-3-thiophen-2-yl-1H-pyrazole-5-carboxylic acid |
618382-83-5 | = 98% (HPLC) | 5g |
£1308.00 | 2022-03-01 | |
| Chemenu | CM522951-1g |
1-(3-Chlorophenyl)-3-(thiophen-2-yl)-1H-pyrazole-5-carboxylic acid |
618382-83-5 | 97% | 1g |
$253 | 2022-06-10 | |
| TRC | C274860-50mg |
1-(3-Chlorophenyl)-3-(thiophen-2-yl)-1H-pyrazole-5-carboxylic acid |
618382-83-5 | 50mg |
$ 145.00 | 2022-04-01 | ||
| TRC | C274860-100mg |
1-(3-Chlorophenyl)-3-(thiophen-2-yl)-1H-pyrazole-5-carboxylic acid |
618382-83-5 | 100mg |
$ 240.00 | 2022-04-01 | ||
| TRC | C274860-250mg |
1-(3-Chlorophenyl)-3-(thiophen-2-yl)-1H-pyrazole-5-carboxylic acid |
618382-83-5 | 250mg |
$ 475.00 | 2022-04-01 | ||
| 1PlusChem | 1P00F9NR-100mg |
2-(3-CHLORO-PHENYL)-5-THIOPHEN-2-YL-2H-PYRAZOLE-3-CARBOXYLIC ACID |
618382-83-5 | ≥ 98% (HPLC) | 100mg |
$151.00 | 2024-04-22 | |
| 1PlusChem | 1P00F9NR-250mg |
2-(3-CHLORO-PHENYL)-5-THIOPHEN-2-YL-2H-PYRAZOLE-3-CARBOXYLIC ACID |
618382-83-5 | ≥ 98% (HPLC) | 250mg |
$253.00 | 2024-04-22 | |
| 1PlusChem | 1P00F9NR-1g |
2-(3-CHLORO-PHENYL)-5-THIOPHEN-2-YL-2H-PYRAZOLE-3-CARBOXYLIC ACID |
618382-83-5 | ≥ 98% (HPLC) | 1g |
$486.00 | 2024-04-22 |
1-(3-Chlorophenyl)-3-(thiophen-2-yl)-1H-pyrazole-5-carboxylic acid Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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